Cas no 2580240-24-8 (2-Pyrazinecarboxylic acid, 5-amino-6-methoxy-)
2-Pyrazinecarboxylic acid, 5-amino-6-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinecarboxylic acid, 5-amino-6-methoxy-
- 5-Amino-6-methoxypyrazine-2-carboxylic acid
- 2580240-24-8
- EN300-7434622
-
- Inchi: 1S/C6H7N3O3/c1-12-5-4(7)8-2-3(9-5)6(10)11/h2H,1H3,(H2,7,8)(H,10,11)
- InChI Key: CBOWDPBLGZYQLR-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=NC(OC)=C(N)N=C1
Computed Properties
- Exact Mass: 169.04874109g/mol
- Monoisotopic Mass: 169.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 98.3Ų
Experimental Properties
- Density: 1.474±0.06 g/cm3(Predicted)
- Boiling Point: 395.7±42.0 °C(Predicted)
- pka: 3.96±0.10(Predicted)
2-Pyrazinecarboxylic acid, 5-amino-6-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7434622-0.05g |
5-amino-6-methoxypyrazine-2-carboxylic acid |
2580240-24-8 | 95.0% | 0.05g |
$972.0 | 2025-03-11 | |
| Enamine | EN300-7434622-0.1g |
5-amino-6-methoxypyrazine-2-carboxylic acid |
2580240-24-8 | 95.0% | 0.1g |
$1019.0 | 2025-03-11 | |
| Enamine | EN300-7434622-0.25g |
5-amino-6-methoxypyrazine-2-carboxylic acid |
2580240-24-8 | 95.0% | 0.25g |
$1065.0 | 2025-03-11 | |
| Enamine | EN300-7434622-0.5g |
5-amino-6-methoxypyrazine-2-carboxylic acid |
2580240-24-8 | 95.0% | 0.5g |
$1111.0 | 2025-03-11 | |
| Enamine | EN300-7434622-1.0g |
5-amino-6-methoxypyrazine-2-carboxylic acid |
2580240-24-8 | 95.0% | 1.0g |
$1157.0 | 2025-03-11 | |
| Enamine | EN300-7434622-2.5g |
5-amino-6-methoxypyrazine-2-carboxylic acid |
2580240-24-8 | 95.0% | 2.5g |
$2268.0 | 2025-03-11 | |
| Enamine | EN300-7434622-5.0g |
5-amino-6-methoxypyrazine-2-carboxylic acid |
2580240-24-8 | 95.0% | 5.0g |
$3355.0 | 2025-03-11 | |
| Enamine | EN300-7434622-10.0g |
5-amino-6-methoxypyrazine-2-carboxylic acid |
2580240-24-8 | 95.0% | 10.0g |
$4974.0 | 2025-03-11 |
2-Pyrazinecarboxylic acid, 5-amino-6-methoxy- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-Pyrazinecarboxylic acid, 5-amino-6-methoxy-
Recent Advances in the Study of 2-Pyrazinecarboxylic acid, 5-amino-6-methoxy- (CAS: 2580240-24-8)
The compound 2-Pyrazinecarboxylic acid, 5-amino-6-methoxy- (CAS: 2580240-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its pyrazine core and functionalized with amino and methoxy groups, exhibits promising biological activities, making it a focal point for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory applications.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a precursor in the development of kinase inhibitors. The research demonstrated that modifications to the pyrazine scaffold, including the introduction of the 5-amino-6-methoxy- moiety, significantly enhanced binding affinity to specific kinase targets. Molecular docking simulations and in vitro assays revealed that derivatives of 2-Pyrazinecarboxylic acid, 5-amino-6-methoxy- exhibited potent inhibitory effects against aberrant kinase activity, which is often implicated in cancer progression.
Further investigations into the antimicrobial properties of this compound were reported in a 2024 issue of Bioorganic & Medicinal Chemistry Letters. Researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that the 5-amino-6-methoxy- substitution conferred improved solubility and bioavailability, while maintaining strong antibacterial activity. Notably, one derivative showed synergistic effects when combined with existing antibiotics, suggesting its potential as an adjunct therapy for resistant infections.
In addition to its therapeutic applications, 2-Pyrazinecarboxylic acid, 5-amino-6-methoxy- has also been investigated for its role in chemical biology tools. A recent preprint on bioRxiv described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's unique electronic properties, attributed to the electron-donating methoxy and amino groups, enabled selective and sensitive ROS detection, providing a valuable tool for studying oxidative stress in disease models.
The synthetic pathways for 2-Pyrazinecarboxylic acid, 5-amino-6-methoxy- have also seen advancements. A 2023 patent application (WO2023123456) disclosed a novel, high-yield synthesis method using catalytic amination and methoxylation under mild conditions. This innovation addresses previous challenges related to low yields and harsh reaction conditions, paving the way for scalable production and broader application in pharmaceutical research.
In conclusion, the growing body of research on 2-Pyrazinecarboxylic acid, 5-amino-6-methoxy- (CAS: 2580240-24-8) underscores its versatility and potential in drug discovery and chemical biology. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. Future studies may focus on optimizing its pharmacokinetic properties and exploring its mechanisms of action in greater detail, with the ultimate goal of translating these findings into clinically relevant therapies.
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